Cas no 119422-04-7 (3-Isoxazolamine,5-(3-methylbutyl)-)
119422-04-7 structure
Product Name:3-Isoxazolamine,5-(3-methylbutyl)-
CAS No:119422-04-7
MF:C8H14N2O
MW:154.209561824799
CID:132184
PubChem ID:22155817
Update Time:2025-04-19
3-Isoxazolamine,5-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine,5-(3-methylbutyl)-
- 3-Isoxazolamine,5-(3-methylbutyl)-(9CI)
- SCHEMBL4098437
- 5-Isopentylisoxazol-3-amine
- 5-(3-methylbutyl)-1,2-oxazol-3-amine
- 119422-04-7
- AKOS013567142
-
- Inchi: 1S/C8H14N2O/c1-6(2)3-4-7-5-8(9)10-11-7/h5-6H,3-4H2,1-2H3,(H2,9,10)
- InChI Key: VJGRGIAHYRPSRL-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)CCC(C)C
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 2
Experimental Properties
- PSA: 52.05
3-Isoxazolamine,5-(3-methylbutyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
119422-04-7 (3-Isoxazolamine,5-(3-methylbutyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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